Cas no 2171962-45-9 (ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate
• CAS No: 2171962-45-9
• MF: C₁₄H₂₄O₃
• MW: 240.338564872742
• CID: 5837803
• PubChem ID: 165601618
• Update Time: 2025-10-22

ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate
• 2171962-45-9
• EN300-1629966

• Inchi： 1S/C14H24O3/c1-4-17-11(15)13(8-9-13)14(16)7-5-6-12(2,3)10-14/h16H,4-10H2,1-3H3
• InChI Key： DLQCNKIMSAFFSF-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 240.17254462g/mol
• Monoisotopic Mass: 240.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate

Ethyl 1-(1-Hydroxy-3,3-Dimethylcyclohexyl)Cyclopropane-1-Carboxylate: A Comprehensive Overview

Ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate, identified by the CAS number 2171962-45-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its utilization.

The molecular structure of ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate comprises a cyclopropane ring fused with a cyclohexane ring, which introduces significant strain into the molecule. This strain can be harnessed for various chemical reactions, making it a valuable precursor in organic synthesis. The presence of the hydroxyl group (-OH) and the ethoxy group (-OEt) further enhances its reactivity and functional versatility.

Recent studies have highlighted the importance of strained ring systems like cyclopropanes in drug discovery and material science. The cyclopropane ring in this compound has been shown to exhibit unique electronic properties, which can be exploited for designing novel pharmaceutical agents. Researchers have also explored its potential as a building block for constructing complex natural product analogs, which could pave the way for new therapeutic interventions.

The synthesis of ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the cycloaddition of alkenes or alkynes to form the strained cyclopropane ring. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of applications, this compound has found utility in polymer chemistry as a monomer for synthesizing novel polymers with unique mechanical properties. Its ability to undergo controlled polymerization under specific conditions has led to its use in developing advanced materials for aerospace and automotive industries.

Moreover, the compound's reactivity has been leveraged in catalytic processes. Recent breakthroughs have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, enhancing the efficiency and selectivity of these reactions. This has opened new avenues for its application in asymmetric catalysis and enantioselective synthesis.

From an environmental standpoint, researchers are exploring greener synthesis methods for ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate. The development of eco-friendly protocols that minimize waste and reduce energy consumption is a priority in contemporary chemical research. Innovations in this area are expected to contribute significantly to sustainable chemistry practices.

In conclusion, ethyl 1-(1-hydroxy-3,3-dimethylcyclohexyl)cyclopropane-1-carboxylate, with its CAS number 2171962-45-9, represents a versatile compound with diverse applications across multiple disciplines. Its unique structural features and reactivity continue to drive cutting-edge research, positioning it as a key player in future advancements in organic chemistry and materials science.